Cas no 89489-53-2 (thiane-4-carboxylic acid)

thiane-4-carboxylic acid structure
thiane-4-carboxylic acid structure
Product Name:thiane-4-carboxylic acid
CAS No:89489-53-2
MF:C6H10O2S
MW:146.207400798798
MDL:MFCD09879921
CID:711808
PubChem ID:21598642
Update Time:2024-10-26

thiane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Tetrahydro-2H-thiopyran-4-carboxylic acid
    • 2H-Thiopyran-4-carboxylicacid, tetrahydro-
    • tetrahydrothiopyran-4-carboxylic acid
    • thiane-4-carboxylic acid
    • 2H-THIOPYRAN-4-CARBOXYLIC ACID, TETRAHYDRO-
    • 2H-Thiopyran-4-carboxylicacid,tetrahydro-(9CI)
    • SCKSQOIXSGPVJS-UHFFFAOYSA-N
    • SBB053436
    • tetrahydro-thiopyran-4-carboxylic acid
    • PB25232
    • TRA0073515
    • SY019842
    • AM804512
    • Tetrahydro-2H-thiopyran-4-carboxylic acid (ACI)
    • Thiopyran-4-carboxylic acid, tetrahydro- (7CI)
    • 4-carboxythiane
    • EN300-75808
    • Tetrahydrothiopyran-4-carboxylicacid
    • tetrahydrothiopyran-4-carboxylic acid, AldrichCPR
    • Z826531634
    • 89489-53-2
    • CS-0045869
    • DB-078428
    • DTXSID60616242
    • J-524867
    • TS-01908
    • MFCD09879921
    • AKOS010828489
    • 4-Carboxytetrahydro-2H-thiopyran
    • SCHEMBL1024061
    • MDL: MFCD09879921
    • Inchi: 1S/C6H10O2S/c7-6(8)5-1-3-9-4-2-5/h5H,1-4H2,(H,7,8)
    • InChI Key: SCKSQOIXSGPVJS-UHFFFAOYSA-N
    • SMILES: O=C(C1CCSCC1)O

Computed Properties

  • Exact Mass: 146.04000
  • Monoisotopic Mass: 146.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.237±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 111.5-112.5 ºC
  • Solubility: Slightly soluble (7.3 g/l) (25 º C),
  • PSA: 62.60000
  • LogP: 1.21420

thiane-4-carboxylic acid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

thiane-4-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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thiane-4-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  2 h, 90 °C
Reference
Discovery of potent and orally bioavailable heterocycle-based cannabinoid CB1 receptor agonists
Kiyoi, Takao; Adam, Julia M.; Clark, John K.; Davies, Keneth; Easson, Anna-Marie; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(6), 1748-1753

thiane-4-carboxylic acid Raw materials

thiane-4-carboxylic acid Preparation Products

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